Cas no 14620-55-4 (Octadecane,1,1-dimethoxy-)

• Product Name: Octadecane,1,1-dimethoxy-
• CAS No: 14620-55-4
• MF: C₂₀H₄₂O₂
• MW: 314.546287059784
• CID: 120531
• PubChem ID: 551446
• Update Time: 2025-04-24

Octadecane,1,1-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Octadecane,1,1-dimethoxy-
• 1,1-dimethoxyoctadecane
• Stearaldehyde, dimethyl acetal
• Octadecane, 1,1-dimethoxy-
• Octadecanal dimethyl acetal
• Stearaldehyde dimethyl acetal
• 14620-55-4
• 1,1-Dimethoxyoctadecane #
• 18:0 dimethylacetal, octadecanal-dimethylacetal, chloroform
• YDFMLZBWAXMUEX-UHFFFAOYSA-N
• octadecanal dimethylacetal

• Inchi： 1S/C20H42O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21-2)22-3/h20H,4-19H2,1-3H3
• InChI Key： YDFMLZBWAXMUEX-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCCCCCCC)OC

Computed Properties

• Exact Mass: 314.31866
• Monoisotopic Mass: 314.318480578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.9589 (rough estimate)
• Boiling Point: 394.2°C (rough estimate)
• Refractive Index: 1.4410 (estimate)
• PSA: 18.46
• Color/Form: 10 mg/mL (852448C-10mg)

Octadecane,1,1-dimethoxy- Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C

Additional information on Octadecane,1,1-dimethoxy-

Octadecane, 1,1-Dimethoxy (CAS No. 14620-55-4): A Comprehensive Overview

Octadecane, 1,1-dimethoxy (CAS No. 14620-55-4) is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a long alkyl chain and two methoxy groups attached to the first carbon atom. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it versatile for different uses.

The octadecane backbone of this compound is an eighteen-carbon alkane chain, which provides stability and hydrophobicity to the molecule. The presence of dimethoxy groups at the terminal position introduces additional functionality, such as increased polarity and reactivity. This dual nature makes octadecane, 1,1-dimethoxy a valuable intermediate in organic synthesis and a potential candidate for applications in materials science.

Recent studies have highlighted the potential of octadecane, 1,1-dimethoxy in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing amphiphilic polymers, which are highly sought after in drug delivery systems and surface coatings. The ability of this compound to form self-assembled structures at the nanoscale has been a focal point of investigation, with promising results in creating stimuli-responsive materials.

In terms of synthesis, octadecane, 1,1-dimethoxy can be prepared through various methods, including the Williamson ether synthesis and modern catalytic processes. Recent advancements in catalysis have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

The physical properties of octadecane, 1,1-dimethoxy are also noteworthy. Its high melting point and thermal stability make it suitable for high-temperature applications. Additionally, its solubility in organic solvents facilitates its use in solution-based reactions and formulations.

One of the most exciting developments involving octadecane, 1,1-dimethoxy is its role in sustainable chemistry. Scientists have demonstrated its potential as a building block for bio-based polymers derived from renewable resources. This aligns with global efforts to transition towards more eco-friendly chemical processes and products.

In conclusion, octadecane, 1,1-dimethoxy (CAS No. 14620-55-4) stands out as a multifaceted compound with a wide range of applications across diverse fields. Its unique structure and properties continue to inspire innovative research and development efforts, positioning it as a key player in modern chemistry.